Ethyl 2-(2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazole-3-carboxamido)thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C19H15FN4O3S2/c1-2-27-16(25)7-13-9-28-18(21-13)23-17(26)15-10-29-19-22-14(8-24(15)19)11-3-5-12(20)6-4-11/h3-6,8-10H,2,7H2,1H3,(H,21,23,26)
• InChI Key: QLDYENHHWXNNDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2=CSC3=NC(=CN23)C4=CC=C(C=C4)F
• Molecular Formula: C19H15FN4O3S2
• Molecular Weight: 430.5 g/mol

Description

Imidazo[2,1-b]thiazole nucleus is a very interesting scaffold in terms of chemistry and biological activity. They have been synthesized and evaluated for their antibacterial and antifungal activities.

Synthesis Analysis

Imidazo[2,1-b]thiadiazole analogues have been synthesized. The synthesis involves metal-free direct synthesis of imidazo.

Molecular Structure Analysis

The molecular structure of imidazo[2,1-b]thiadiazole derivatives can be confirmed by 1H NMR, 13C NMR and mass spectral analysis.

Chemical Reactions Analysis

Imidazo[2,1-b]thiadiazole derivatives have shown strong antifungal activity and high selectivity for the test fungus Candida albicans over Gram-positive and -negative bacteria.

Physical And Chemical Properties Analysis

The physical and chemical properties of specific imidazo[2,1-b]thiadiazole derivatives can be confirmed by 1H NMR, 13C NMR and mass spectral analysis.

Scientific Research Applications

1. Anti-inflammatory Activity

Ethyl imidazo[2,1-b]thiazole derivatives, similar in structure to Ethyl 2-(2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazole-3-carboxamido)thiazol-4-yl)acetate, have been examined for their anti-inflammatory properties. Early research indicated that certain derivatives exhibit significant anti-inflammatory activity (Abignente et al., 1976).

2. Anticancer Potential

Some imidazo[2,1-b]thiazole derivatives have been designed, synthesized, and evaluated for their anticancer activity. Specific compounds in this category have shown significant cytotoxic activity against cancer cell lines, such as colon cancer and melanoma (Abdel‐Maksoud et al., 2019).

3. Antimicrobial and Antituberculosis Properties

Imidazo[2,1-b]thiazole derivatives have demonstrated promising antimicrobial activities. Compounds synthesized from this class showed significant antibacterial, antifungal, and antituberculosis effects in preliminary studies (Güzeldemirci & Küçükbasmacı, 2010).

4. Modulation of CD2-Receptors in Lymphocytes

Studies have been conducted on substituted imidazo[2,1-b]thiazoles to examine their in vitro immunological effect, particularly on the modulation of CD2 receptors in human T trypsinized lymphocytes. This research indicates potential applications in immunomodulation (Harraga et al., 1994).

Safety and Hazards

Some imidazo[2,1-b]thiadiazole analogues did not show cytotoxicity against human foreskin fibroblast-1 cells, suggesting they might be safe.

Future Directions

The development of more efficient and safer anticancer agents is required. Imidazo[2,1-b]thiazole nucleus is a very interesting scaffold in terms of chemistry and biological activity, and more efforts are required from medicinal chemists for its development.

Mechanism of Action

Target of Action

The compound Ethyl 2-(2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazole-3-carboxamido)thiazol-4-yl)acetate is a derivative of thiazole and imidazole . Thiazole derivatives have been found to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules

Mode of Action

Thiazole derivatives are known to interact with their targets in a way that results in a variety of biological activities . For instance, some thiazole derivatives have been found to exhibit cytotoxic activity on human tumor cell lines .

Biochemical Pathways

Given the diverse biological activities of thiazole derivatives, it can be inferred that this compound may affect multiple biochemical pathways .

Pharmacokinetics

The solubility of thiazole, a parent compound, in water, alcohol, and ether may influence the bioavailability of this compound.

Result of Action

Based on the biological activities of thiazole derivatives, it can be inferred that this compound may have a variety of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .